Cas no 2228498-38-0 (3-methoxy-3-(thiophen-3-yl)methylazetidine)

• Product Name: 3-methoxy-3-(thiophen-3-yl)methylazetidine
• CAS No: 2228498-38-0
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 6083532
• PubChem ID: 165694322
• Update Time: 2025-05-25

3-methoxy-3-(thiophen-3-yl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-(thiophen-3-yl)methylazetidine
• EN300-1835710
• 3-methoxy-3-[(thiophen-3-yl)methyl]azetidine
• 2228498-38-0

• Inchi： 1S/C9H13NOS/c1-11-9(6-10-7-9)4-8-2-3-12-5-8/h2-3,5,10H,4,6-7H2,1H3
• InChI Key： CLWWCECREWJDJR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CC1(CNC1)OC

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-methoxy-3-(thiophen-3-yl)methylazetidine

Comprehensive Overview of 3-Methoxy-3-(thiophen-3-yl)methylazetidine (CAS No. 2228498-38-0): Properties, Applications, and Research Insights

The compound 3-methoxy-3-(thiophen-3-yl)methylazetidine (CAS No. 2228498-38-0) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique structural features—combining an azetidine ring, a thiophene moiety, and a methoxy functional group—this compound offers versatile reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly as a bioisostere for optimizing pharmacokinetic properties or enhancing target binding affinity.

In recent years, the demand for saturated heterocycles like azetidines has surged due to their metabolic stability and improved bioavailability compared to aromatic counterparts. The incorporation of a thiophene ring further diversifies its utility, as thiophene derivatives are widely used in organic electronics and medicinal chemistry. This dual functionality positions 3-methoxy-3-(thiophen-3-yl)methylazetidine as a promising scaffold for designing novel small-molecule inhibitors or ligands for G-protein-coupled receptors (GPCRs).

From a synthetic perspective, the compound’s stereocenter at the 3-position of the azetidine ring introduces challenges and opportunities for enantioselective synthesis. Advanced techniques such as asymmetric catalysis or chiral resolution are often employed to access optically pure forms, which are critical for biological studies. The methoxy group also serves as a modifiable handle for further derivatization, enabling the creation of libraries for high-throughput screening (HTS) in drug discovery.

Current trends in AI-driven drug design have amplified interest in this compound. Computational tools like molecular docking and quantitative structure-activity relationship (QSAR) models are being used to predict its interactions with biological targets. Questions frequently searched by researchers include: "How to synthesize 3-methoxy-3-(thiophen-3-yl)methylazetidine?" or "What are the applications of thiophene-containing azetidines?"—highlighting the need for detailed synthetic protocols and case studies.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its synthesis often involves green chemistry principles to minimize waste. Solvent selection (e.g., 2-MeTHF or cyclopentyl methyl ether) and catalyst recycling are frequently discussed topics in sustainable methodologies for such heterocycles.

In material science, the π-conjugated nature of the thiophene unit opens doors for applications in organic semiconductors or conductive polymers. Recent patents describe derivatives of this compound as intermediates for OLED materials, aligning with the global push for energy-efficient displays.

In summary, 3-methoxy-3-(thiophen-3-yl)methylazetidine represents a multifaceted building block with cross-disciplinary relevance. Its synthesis, functionalization, and applications continue to inspire innovation across pharmaceuticals, materials, and computational chemistry—making it a compound worth watching in the evolving landscape of specialty chemicals.